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Introduction
Cefuroxime axetil, a second-generation cephalosporin antibiotic, is the orally administered

prodrug of cefuroxime.[1][2] Its efficacy and safety are intrinsically linked to its chemical

stability. Degradation of the active pharmaceutical ingredient (API) can lead to loss of potency

and the formation of potentially harmful impurities. Therefore, a validated stability-indicating

analytical method is crucial for ensuring the quality, safety, and efficacy of cefuroxime axetil

formulations throughout their shelf life.[3]

This application note details the development and validation of a robust, stability-indicating

reversed-phase high-performance liquid chromatography (RP-HPLC) method for the

quantification of cefuroxime axetil in the presence of its degradation products. The method is

designed to be specific, accurate, precise, and robust, adhering to the principles outlined in the

International Council for Harmonisation (ICH) guidelines.[4]

Cefuroxime is susceptible to degradation through various pathways, including hydrolysis of the

β-lactam ring and the acetoxyethyl ester, as well as isomerization.[1][2] Forced degradation

studies are therefore a critical component of this work, intentionally subjecting the drug
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substance to harsh conditions to generate potential degradation products and ensure the

analytical method can effectively separate them from the intact drug.[5][6]

Method Development and Optimization
The primary objective of the method development was to achieve baseline separation between

cefuroxime axetil and its potential degradation products, including its diastereomers (A and B),

Δ³-isomers, and E-isomers.[2][7]

Chromatographic Conditions
A systematic approach was undertaken to optimize the chromatographic parameters. Various

stationary phases (C8 and C18) and mobile phase compositions were evaluated.

Final Optimized Conditions:

Parameter Condition

Column
Teknokroma, Tracer Excel C8 (150 mm x 4.6

mm, 5 µm)[8]

Mobile Phase
0.02M Potassium Dihydrogen Phosphate :

Methanol : Acetonitrile (60:35:5, v/v/v)[8]

Flow Rate 1.0 mL/min[8]

Detection Wavelength 278 nm[8]

Column Temperature 35°C[8]

Injection Volume 20 µL

Rationale for Selection:

Column: A C8 column was selected as it provided optimal selectivity and peak shape for

cefuroxime axetil and its degradation products compared to a C18 column in initial

screening experiments.

Mobile Phase: The chosen mobile phase composition of phosphate buffer, methanol, and

acetonitrile offered the best resolution between the diastereomers of cefuroxime axetil and
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their degradation products. The buffer concentration and pH were optimized to ensure good

peak symmetry and retention.

Flow Rate and Temperature: A flow rate of 1.0 mL/min and a column temperature of 35°C

provided a balance between efficient separation and a reasonable run time.[8]

Detection Wavelength: The UV detection wavelength of 278 nm was selected based on the

UV spectrum of cefuroxime axetil, where it exhibits significant absorbance, ensuring good

sensitivity.[8]

Experimental Protocols
Materials and Reagents

Cefuroxime Axetil reference standard

Potassium dihydrogen phosphate (AR grade)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Hydrochloric acid (AR grade)

Sodium hydroxide (AR grade)

Hydrogen peroxide (30%, AR grade)

Purified water (HPLC grade)

Standard and Sample Preparation
Standard Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of

Cefuroxime Axetil reference standard in the mobile phase.

Sample Solution (from tablets): Weigh and finely powder not fewer than 20 tablets. Transfer

an amount of powder equivalent to a single dose of cefuroxime axetil into a suitable

volumetric flask. Add a portion of the mobile phase, sonicate to dissolve, and dilute to
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volume with the mobile phase. Filter the solution through a 0.45 µm syringe filter before

injection.

Forced Degradation Studies Protocol
Forced degradation studies were conducted to demonstrate the specificity and stability-

indicating nature of the method.[6] A stock solution of cefuroxime axetil was subjected to the

following stress conditions:

Acid Hydrolysis: 0.1N HCl at room temperature for 24 hours.[1][9] The solution is then

neutralized with 0.1N NaOH.

Base Hydrolysis: 0.1N NaOH at room temperature for 90 minutes.[1][10] The solution is then

neutralized with 0.1N HCl.

Oxidative Degradation: 30% H₂O₂ at room temperature for 90 minutes.[1]

Thermal Degradation: The solid drug substance was kept in an oven at 50°C for 5 days.[5]

Photolytic Degradation: The solid drug substance was exposed to direct sunlight for 5 days.

[5]

Samples from each stress condition were diluted with the mobile phase to a suitable

concentration and injected into the HPLC system.

Method Validation
The developed method was validated according to ICH Q2(R2) guidelines to ensure its

suitability for its intended purpose.[4]

Specificity
Specificity was evaluated by analyzing a placebo sample, the cefuroxime axetil standard, and

the samples from the forced degradation studies. The method is considered specific if the

peaks of the degradation products are well-resolved from the main cefuroxime axetil peaks,

and there is no interference from the placebo at the retention time of cefuroxime axetil.

Linearity

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://files.core.ac.uk/download/235659393.pdf
https://www.benchchem.com/product/b047566/docs?utm_src=pdf-body#application-note-a-stability-indicating-hplc-method-for-cefuroxime-axetil
https://pdf.benchchem.com/34/Elucidation_of_Cefuroxime_degradation_products_and_pathways.pdf
https://www.researchgate.net/publication/308208818_Development_and_Validation_of_an_RP-HPLC_Method_for_Estimation_of_Cefuroxime_Axetil_and_Its_Degradation_Products_in_Tablets
https://pdf.benchchem.com/34/Elucidation_of_Cefuroxime_degradation_products_and_pathways.pdf
https://iajpr.com/iajprfiles/uploaddir/1068_3100.pdf
https://pdf.benchchem.com/34/Elucidation_of_Cefuroxime_degradation_products_and_pathways.pdf
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1376023.html
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1376023.html
https://database.ich.org/sites/default/files/ICH_Q2(R2)_Guideline_2023_1130.pdf
https://www.benchchem.com/product/b047566/docs?utm_src=pdf-body#application-note-a-stability-indicating-hplc-method-for-cefuroxime-axetil
https://www.benchchem.com/product/b047566/docs?utm_src=pdf-body#application-note-a-stability-indicating-hplc-method-for-cefuroxime-axetil
https://www.benchchem.com/product/b047566/docs?utm_src=pdf-body#application-note-a-stability-indicating-hplc-method-for-cefuroxime-axetil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The linearity of the method was assessed by analyzing a series of at least five concentrations

of the cefuroxime axetil reference standard over a specified range. The calibration curve of

peak area versus concentration was plotted, and the correlation coefficient (r²) was calculated.

Range
The range of the method is the interval between the upper and lower concentrations of the

analyte that have been demonstrated to be determined with suitable linearity, accuracy, and

precision.

Accuracy
Accuracy was determined by the recovery method. A known amount of cefuroxime axetil

standard was added to a placebo preparation at three different concentration levels (e.g., 80%,

100%, and 120% of the nominal concentration). The percentage recovery was then calculated.

Precision
Repeatability (Intra-day precision): The precision of the method was determined by injecting

six replicate samples of the same concentration on the same day. The relative standard

deviation (%RSD) of the peak areas was calculated.

Intermediate Precision (Inter-day precision): The intermediate precision was evaluated by

repeating the analysis on a different day with a different analyst and/or different equipment.

The %RSD between the results from the two days was calculated.

Robustness
The robustness of the method was evaluated by introducing small, deliberate variations in the

chromatographic conditions, such as the flow rate (±0.1 mL/min), mobile phase composition

(e.g., ±2% organic phase), and column temperature (±2°C). The effect on the system suitability

parameters (e.g., retention time, tailing factor, and theoretical plates) was observed.

System Suitability
System suitability testing is an integral part of the analytical method and is performed to ensure

that the chromatographic system is adequate for the intended analysis. Parameters such as
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theoretical plates, tailing factor, and %RSD of replicate injections of the standard solution are

monitored.

Acceptance Criteria for Method Validation:

Parameter Acceptance Criteria

Specificity

No interference from placebo or degradation

products at the retention time of the analyte

peaks.

Linearity (r²) ≥ 0.999

Accuracy (% Recovery) 98.0% - 102.0%

Precision (%RSD)
Repeatability: ≤ 2.0%; Intermediate Precision: ≤

2.0%

Robustness
System suitability parameters remain within

acceptable limits.

Workflow and Data Visualization
The overall process for developing and validating the stability-indicating HPLC method for

cefuroxime axetil is illustrated in the following workflow diagram.
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Caption: Workflow for the development and validation of a stability-indicating HPLC method.

Results and Discussion
The developed HPLC method successfully separated cefuroxime axetil diastereomers (A and

B) from their degradation products generated under various stress conditions. The retention
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times for cefuroxime axetil B and A were observed to be distinct from those of the Δ³-isomers

and E-isomers.[8]

The results of the forced degradation studies indicated that cefuroxime axetil is highly

susceptible to degradation under acidic, basic, and oxidative conditions, with significant

degradation observed.[1][5] The drug substance showed more stability under thermal and

photolytic stress.[5] The chromatograms of the stressed samples showed well-resolved peaks

for the degradation products, demonstrating the specificity of the method.

The validation results were all within the acceptable limits as per ICH guidelines.

Summary of Validation Results:

Validation Parameter Result

Linearity Range (µg/mL) 120 - 312[8]

Correlation Coefficient (r²) 0.9996[8]

Accuracy (% Recovery) 98.54 - 99.35[8]

Precision (%RSD) Intraday: 0.517; Interday: 1.102[8]

LOD (µg/mL) 0.0024[8]

LOQ (µg/mL) 0.2[8]

The low %RSD values for repeatability and intermediate precision indicate that the method is

precise. The high percentage recovery values demonstrate the accuracy of the method. The

method also proved to be robust when subjected to minor variations in the experimental

conditions.

Conclusion
A simple, specific, accurate, and precise stability-indicating RP-HPLC method for the

determination of cefuroxime axetil in the presence of its degradation products has been

successfully developed and validated. The method adheres to the ICH guidelines and is

suitable for routine quality control analysis and stability studies of cefuroxime axetil in

pharmaceutical formulations. The comprehensive forced degradation studies confirm the
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stability-indicating nature of the method, making it a reliable tool for ensuring the safety and

efficacy of cefuroxime axetil products.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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